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Compound of Interest

Compound Name: 2-Benzofuranylglyoxal hydrate

Cat. No.: B589250 Get Quote

This guide provides immediate and essential safety, logistical, and operational information for

handling 2-Benzofuranylglyoxal hydrate in a laboratory setting. It is intended for researchers,

scientists, and drug development professionals to ensure safe and compliant handling of this

chemical.

Chemical Identifier:

Name: 2-Benzofuranylglyoxal hydrate

CAS Number: 131922-15-1

Hazard Summary: 2-Benzofuranylglyoxal hydrate is classified as an irritant.[1] The primary

hazards associated with this compound are:

H315: Causes skin irritation.[2][3]

H319: Causes serious eye irritation.[2][3]

H335: May cause respiratory irritation.[2]

Due to the lack of specific toxicological data, it is crucial to handle this compound with care,

adhering to the precautionary principle.
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Appropriate PPE must be worn at all times when handling 2-Benzofuranylglyoxal hydrate to

minimize exposure. The following table summarizes the recommended PPE.

PPE Category Recommended Equipment Standard

Eye/Face Protection

Chemical safety goggles or a

full-face shield if there is a

splash hazard.

OSHA 29 CFR 1910.133 or

European Standard EN166

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene). A lab

coat or chemical-resistant

apron.

Regulation (EU) 2016/425 and

the standard EN 374

Respiratory Protection

Use in a well-ventilated area or

a chemical fume hood.[4][5] If

ventilation is inadequate or

dust is generated, a

NIOSH/MSHA or European

Standard EN 149 approved

respirator with a particulate

filter is recommended.

OSHA 29 CFR 1910.134 or

European Standard EN 149

Operational Plan
Adherence to a strict operational plan is essential for the safe handling of 2-
Benzofuranylglyoxal hydrate.

1. Engineering Controls:

Always handle 2-Benzofuranylglyoxal hydrate in a properly functioning chemical fume

hood to minimize inhalation exposure.[4][5]

Ensure an eyewash station and safety shower are readily accessible in the immediate work

area.[6]

2. Work Practices:
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Wash hands thoroughly with soap and water after handling the compound.[7][8]

Avoid direct contact with the skin, eyes, and clothing.[7]

Do not eat, drink, or smoke in the laboratory.[7][8]

Minimize the generation of dust when handling the solid form.

Keep the container tightly closed when not in use.[8]

3. Spill Management:

In case of a small spill, carefully sweep up the solid material, avoiding dust generation, and

place it in a sealed container for disposal.

Clean the spill area with a suitable solvent and then wash with soap and water.

For large spills, evacuate the area and contact the appropriate emergency response team.

Disposal Plan
Proper disposal of 2-Benzofuranylglyoxal hydrate and its containers is critical to prevent

environmental contamination and ensure regulatory compliance.

Chemical Waste:

Dispose of unused or waste 2-Benzofuranylglyoxal hydrate as hazardous chemical

waste in accordance with local, state, and federal regulations.

Collect waste in a clearly labeled, sealed, and compatible container.

Some aldehyde wastes can be neutralized to be non-hazardous, but this should be done

following established and validated protocols.[9][10][11]

Container Disposal:

Empty containers should be triple-rinsed with a suitable solvent.

The rinsate must be collected and disposed of as hazardous waste.[12]
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After triple-rinsing, the container can be disposed of as regular waste, with the label

defaced.[12]

Quantitative Data
No specific occupational exposure limits (OELs) have been established for 2-
Benzofuranylglyoxal hydrate. In the absence of such data, it is imperative to handle the

compound with a high degree of caution, always aiming to minimize exposure to the lowest

achievable level.

Experimental Workflow
The following diagram illustrates a safe handling workflow for a typical laboratory experiment

involving 2-Benzofuranylglyoxal hydrate.
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Preparation

Chemical Handling

Cleanup & Disposal

1. Don PPE

2. Review SDS & SOP

3. Prepare Fume Hood

4. Weigh Compound

5. Dissolve/React

6. Transfer Solution

7. Decontaminate Glassware

8. Dispose of Waste

9. Doff PPE

10. Wash Hands

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Benzofuranylglyoxal hydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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